B1574679 PLX9486

PLX9486

Cat. No. B1574679
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

PLX9486 is an orally bioavailable protein tyrosine kinase inhibitor of mutated forms of the tumor-associated antigen mast/stem cell factor receptor c-Kit (SCFR), with potential antineoplastic activity. Upon oral administration, c-Kit inhibitor PLX9486 binds to and inhibits specific c-Kit mutants. This may result in an inhibition of tumor cell proliferation in cancer cell types that overexpress these c-Kit mutations. c-Kit, a transmembrane protein and receptor tyrosine kinase, is overexpressed in solid tumors and hematological malignancies;  it plays a key role in the regulation of cell differentiation and proliferation.

Scientific Research Applications

Anti-Tumor Efficacy in Gastrointestinal Stromal Tumors

PLX9486 has demonstrated significant potential in the treatment of gastrointestinal stromal tumors (GISTs). A study by Gebreyohannes et al. (2018) explored its effectiveness against GISTs with KIT mutations resistant to traditional treatments like imatinib and sunitinib. PLX9486 showed nanomolar potency in vitro and inhibited tumor growth in vivo in patient-derived xenograft models. The study emphasized PLX9486's ability to inhibit KIT signaling, offering a promising avenue for clinical application in GIST treatment.

Combination Therapy for GIST

PLX9486 was also evaluated in combination with other therapies for treating GISTs. A clinical trial conducted by Wagner et al. (2021) tested PLX9486 with sunitinib in patients with refractory GIST. The study concluded that combining PLX9486 (a type I KIT inhibitor) with sunitinib (a type II KIT inhibitor) provided broad mutation coverage and clinical benefits. This combination was associated with extended progression-free survival and an acceptable safety profile, highlighting the potential of PLX9486 in combination therapies for GIST.

properties

Product Name

PLX9486

IUPAC Name

Unknown

SMILES

Unknown

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO, not in water

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

PLX9486;  PLX-9486;  PLX 9486.

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.